3-(2-methoxyethyl)-2-((2-morpholino-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-(2-methoxyethyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C19H22N4O4S/c1-26-9-8-23-18(25)17-16(13-4-2-3-5-14(13)20-17)21-19(23)28-12-15(24)22-6-10-27-11-7-22/h2-5,20H,6-12H2,1H3
• InChI Key: SQQCPCRHRZFORN-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC(=O)N4CCOCC4
• Molecular Formula: C19H22N4O4S
• Molecular Weight: 402.5 g/mol
• CAS No.: 888435-87-8

Description

3-(2-Methoxyethyl)-2-((2-morpholino-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one is a pyrimidoindole derivative characterized by a bicyclic scaffold fused with a pyrimidine and indole system. The compound features a 2-methoxyethyl group at the N3 position and a 2-morpholino-2-oxoethylthio substituent at the C2 position. These modifications are critical for its physicochemical properties and biological interactions, particularly in targeting Toll-like receptor 4 (TLR4), as suggested by structural analogs in the literature .

Biological Activity

The compound 3-(2-methoxyethyl)-2-((2-morpholino-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one is a synthetic derivative belonging to the pyrimido[5,4-b]indole class, which has garnered interest due to its potential biological activities, particularly in the context of immune modulation and cancer therapy. This article reviews the biological activity of this compound based on available literature and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{23}N_{5}O_{4}S_{2}$ with a molecular weight of 497.59 g/mol. The structure features a pyrimidine ring fused with an indole moiety, which is known to contribute to various pharmacological properties.

Immune Modulation

Research indicates that compounds within the pyrimido[5,4-b]indole class can act as potent activators of the NFκB signaling pathway. A study identified substituted pyrimido[5,4-b]indoles as effective stimulators of the innate immune system, specifically activating Toll-like receptor 4 (TLR4) in human and mouse cells. This activation leads to the production of pro-inflammatory cytokines such as IL-6 and IP-10, with implications for their use as immune modulators or adjuvants in therapeutic settings .

Anticancer Activity

The anticancer properties of related compounds have been explored extensively. For instance, certain pyrimido[5,4-b]indoles have shown selective cytotoxicity against various cancer cell lines, including breast cancer cells (MDA-MB-468). The mechanism involves inducing apoptosis through modulation of signaling pathways like Akt and PI3K .

Study on Cytotoxicity

In a cytotoxicity assay involving multiple derivatives of pyrimido[5,4-b]indoles, compounds were assessed for their growth inhibitory effects against MDA-MB-468 and MCF-7 cell lines. Notably, certain derivatives exhibited GI50 values below 30 µM against these cell lines, indicating significant anticancer potential .

Compound	Cell Line	GI50 Value (µM)
Compound A	MDA-MB-468	8.79
Compound B	MCF-7	9.46
Compound C	MDA-MB-468	12.2

Apoptosis Induction

Flow cytometric analysis revealed that selected compounds induced apoptosis in MDA-MB-468 cells at rates comparable to established chemotherapeutics. For example, one compound induced apoptosis at a rate of 37.1%, significantly higher than the control .

Mechanistic Insights

Computational studies suggest that these compounds primarily bind to MD-2 in the TLR4/MD-2 complex, which is crucial for TLR4 activation and subsequent immune responses . The structure-activity relationship (SAR) studies indicate that specific substitutions on the pyrimidine ring can enhance biological activity while reducing cytotoxicity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues of Pyrimido[5,4-b]indoles

Key Structural and Functional Differences

Substituent Effects on Bioactivity: The morpholino-2-oxoethylthio group is a common feature in TLR4-active compounds (e.g., compound 47c in ), suggesting its role in receptor binding . Aryl vs. Alkyl Substituents: The 4-methoxyphenyl group in and the 4-ethoxyphenyl group in demonstrate how electron-donating aryl substituents modulate solubility but may reduce TLR4 selectivity compared to alkyl chains like methoxyethyl .

Heterocycle Modifications: Replacement of the pyrimidoindole core with a thieno-pyrimidinone () abolishes TLR4 activity, highlighting the scaffold’s importance .

Synthetic Accessibility: Compounds with morpholino groups (e.g., 5g and 5h in ) are synthesized via HATU-mediated coupling, achieving moderate yields (32–97%), whereas trifluoromethylbenzyl derivatives require alternative routes .

Pharmacokinetic and Physicochemical Properties

• Hydrogen Bonding: The morpholino group’s hydrogen bond acceptor capacity (Topological Polar Surface Area = 103 Ų in ) may enhance membrane permeability .

Research Findings and Implications

• Synthetic Challenges: Low yields in morpholino-containing quinazolinones (e.g., 5h: 32% in ) underscore the need for optimized coupling conditions .